Methacryloyl isocyanate

• CAS RN: 4474-60-6
• Molecular Formula: C5H5NO2
• Molecular Weight: 111.1 g/mol
• IUPAC Name: 2-methylprop-2-enoyl isocyanate
• InChI: InChI=1S/C5H5NO2/c1-4(2)5(8)6-3-7/h1H2,2H3
• InChI Key: JEHFRMABGJJCPF-UHFFFAOYSA-N
• SMILES: CC(=C)C(=O)N=C=O
• Pictograms: Flammable; Corrosive; Acute Toxic; Irritant; Health Hazard

Description

Methacryloyl isocyanate is a useful research compound. Its molecular formula is C5H5NO2 and its molecular weight is 111.1 g/mol. The purity is usually 95%.
The exact mass of the compound Methacryloyl isocyanate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Corrosive;Acute Toxic;Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods I

Procedure details

To 2-isopropenyloxazoline-4,5-dione hydrochloride (200 g; 1.14 mol), dichloroethane (800 g) was added, and the resultant mixture was heated to 60°-65° C. while stirring for about 5.5 hours. After cooling with water, the reaction mixture was distilled under reduced pressure to give methacryloyl isocyanate (25.3 g) and alpha-methyl-beta-chloropropionyl isocyanate (80.7 g).

Synthesis routes and methods II

Procedure details

A mixture of 2-isopropenyloxazoline-4,5-dione hydrochloride (15 g), methyl methacrylate (20 g), n-butyl acrylate (15 g), 2,2'-azobis(2,4-dimethylvaleronitrile) (1.25 g) and ethyl acetate (25 g) was dropwise added to toluene (50 g) heated at 100° C. in 90 minutes while stirring. Stirring was further continued for 5 hours, whereby a copolymer of methacryloyl isocyanate with methyl methacrylate and n-butyl acrylate was produced. Viscosity, C-D (determined by Gardner bubble viscometer). Non-volatile content, 40%. Mw, 7100 (determined by gel permeation chromatography).